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Compound of Interest

Compound Name:
4-Methoxy-3-[(2-

naphthyloxy)methyl]benzaldehyde

Cat. No.: B452521 Get Quote

Disclaimer: Publicly available information on "4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde" is exceptionally scarce. No specific experimental data

regarding its chemical properties, detailed established synthesis protocols, or biological activity

is available in the searched scientific literature and chemical databases. Therefore, it is not

possible to provide a complete technical guide with extensive quantitative data, validated

experimental protocols, or established signaling pathways as requested.

This guide presents available information for a closely related structural isomer, 4-methoxy-3-

(naphth-2-ylmethoxy)benzaldehyde, to provide a foundational understanding and a plausible,

albeit theoretical, approach to the synthesis and properties of the target compound.

Compound Identification and Properties
Due to the absence of data for the target compound, this section details information for the

structural isomer, 4-methoxy-3-(naphth-2-ylmethoxy)benzaldehyde.
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Property Value Source

Compound Name
4-methoxy-3-(naphth-2-

ylmethoxy)benzaldehyde
PrepChem.com[1]

Appearance Solid PrepChem.com[1]

Melting Point 80 °C PrepChem.com[1]

Note: The data presented is for a structural isomer and should be used as an estimation only.

Synthesis Protocols
No specific, detailed experimental protocol for the synthesis of 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde has been found. However, a synthesis for the isomer 4-

methoxy-3-(naphth-2-ylmethoxy)benzaldehyde is documented, which can inform a potential

synthetic route for the target compound.

Synthesis of the Isomer: 4-methoxy-3-(naphth-2-
ylmethoxy)benzaldehyde[1]
A reported synthesis involves the reaction of 2-Bromomethylnaphthalene with 3-hydroxy-4-

methoxybenzaldehyde (isovanillin). This procedure yielded the product with a 50% yield.[1]

This reaction is a variation of the Williamson ether synthesis.

Proposed Synthesis for 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde
Based on established chemical principles and the synthesis of the related isomer, a plausible

route for the target compound could involve the following steps. This proposed protocol is

theoretical and would require laboratory validation.

Chlorination of Vanillyl Alcohol: Start with 3-methoxy-4-hydroxybenzyl alcohol (vanillyl

alcohol). The primary alcohol is reacted with a chlorinating agent like thionyl chloride (SOCl₂)

or phosphorus trichloride (PCl₃) to produce 3-(chloromethyl)-4-methoxy-phenol. The phenolic

hydroxyl group may require protection prior to this step.
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Williamson Ether Synthesis: The resulting 3-(chloromethyl)-4-methoxyphenol is then reacted

with 2-naphthol in the presence of a base (e.g., sodium hydride or potassium carbonate).

The base deprotonates the hydroxyl group of 2-naphthol, forming a nucleophilic naphthoxide

ion that subsequently displaces the chloride ion on the chloromethyl group.

Oxidation: The resulting alcohol, 4-Methoxy-3-[(2-naphthyloxy)methyl]benzyl alcohol, is then

oxidized to the final aldehyde product, 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde, using a mild oxidizing agent such as pyridinium

chlorochromate (PCC).

Experimental and logical Workflows
Given the lack of experimental data, a logical workflow for the proposed synthesis is presented

below.

Starting Materials

Synthetic Steps

Intermediates & Final Product

Vanillyl Alcohol

Step 1: Chlorination

Thionyl Chloride 2-Naphthol

Step 2: Williamson Ether Synthesis

Base (e.g., K₂CO₃) Oxidant (e.g., PCC)

Step 3: Oxidation

3-(chloromethyl)-4-methoxyphenol 4-Methoxy-3-[(2-naphthyloxy)methyl]benzyl alcohol 4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde.
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There is no available information in the searched literature regarding the biological activity,

mechanism of action, or associated signaling pathways for 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde. Many benzaldehyde derivatives are known to exhibit a

range of biological effects, including antimicrobial and antioxidant activities, but any such

properties of the target compound remain uninvestigated in the public domain. Therefore, a

signaling pathway diagram cannot be generated without speculative data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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